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Compound of Interest

Compound Name:
[4-(4-

Ethylphenoxy)phenyl]methanol

CAS No.: 1038966-29-8

Cat. No.: B1386531

Get Quote

Executive Summary
This technical guide provides a comprehensive safety, handling, and characterization profile for

[4-(4-Ethylphenoxy)phenyl]methanol. Commonly utilized as a specialized intermediate in the

synthesis of liquid crystals and advanced ether-based pharmaceuticals, this compound lacks a

pervasive public regulatory footprint. Consequently, this guide synthesizes data from direct

structural analogues—specifically 4-phenoxybenzyl alcohol (CAS 2215-78-3)—and applies

Structure-Activity Relationship (SAR) principles to establish a robust safety protocol.

Part 1: Chemical Identity & Characterization
Chemical Name: [4-(4-Ethylphenoxy)phenyl]methanol Synonyms: 4-(4-Ethylphenoxy)benzyl

alcohol; p-(p-Ethylphenoxy)benzyl alcohol Molecular Formula: C₁₅H₁₆O₂ Molecular Weight:

228.29 g/mol Structural Classification: Diaryl ether / Benzyl alcohol derivative

Predicted Physical Properties
Based on substituent contributions (benzyl alcohol core + ethyl-phenoxy lipophilic tail).
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Property Value / Prediction Rationale

Physical State
Solid (low melting) or Viscous

Liquid

Analogue 4-phenoxybenzyl

alcohol is a solid (MP: ~50-

54°C). The ethyl group may

lower MP slightly due to

symmetry disruption or raise it

via van der Waals packing.

Solubility
Organic Solvents (DCM,

EtOAc, Methanol)

Highly lipophilic ether

backbone. Insoluble in water.

LogP (Predicted) ~4.2 - 4.5

Ethyl group adds ~0.5–1.0 log

units to the parent

phenoxybenzyl alcohol (LogP

~3.5).

Boiling Point >350°C (Predicted)
High molecular weight and

hydrogen bonding (OH group).

Part 2: Hazard Identification (GHS Classification)
Note: In the absence of compound-specific toxicological data, classifications are derived from

the closest structural analogue, 4-Phenoxybenzyl alcohol, and standard benzyl alcohol toxicity

profiles.

Signal Word:WARNING
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Hazard Class Category Hazard Statement Mechanism

Acute Toxicity (Oral) Category 4
H302: Harmful if

swallowed.[1][2]

Benzyl alcohols are

oxidized to benzoic

acids/aldehydes,

disrupting cellular

respiration in high

doses.

Skin Irritation Category 2
H315: Causes skin

irritation.[2][3]

Defatting action of

lipophilic ethers

combined with

localized alcohol

irritation.

Eye Irritation Category 2A
H319: Causes serious

eye irritation.[1][2]

Direct contact irritant;

moderate corneal

opacity potential.

STOT - Single Exp. Category 3
H335: May cause

respiratory irritation.

Inhalation of dust/mist

irritates mucous

membranes.

Aquatic Toxicity Acute 1
H400: Very toxic to

aquatic life.

High LogP (>4)

indicates significant

bioaccumulation

potential in aquatic

organisms.

Part 3: Safe Handling & Storage Protocols
1. Engineering Controls

Fume Hood: Mandatory. All open handling must occur within a certified chemical fume hood

operating at a face velocity of 100 fpm (0.5 m/s).

Dust Control: If the substance is a solid, use a static-dissipative balance enclosure to prevent

aerosolization.

2. Personal Protective Equipment (PPE)
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Hand Protection:Nitrile gloves (minimum 0.11 mm thickness) are sufficient for incidental

splash protection. For prolonged immersion or synthesis handling, use Silver Shield/4H

laminate gloves due to the high lipophilicity of the ether moiety, which can facilitate

permeation through standard latex.

Eye Protection: Chemical safety goggles (ANSI Z87.1). Face shield required during large-

scale synthesis (>10g).

Respiratory Protection: If handling micronized powder outside a hood, use a P95/P100

particulate respirator.

3. Storage Conditions
Temperature: Store at 2–8°C (Refrigerated). Benzyl alcohols are prone to slow autoxidation

to benzaldehydes and benzoic acids upon air exposure.

Atmosphere: Store under inert gas (Argon or Nitrogen) to prevent oxidation.

Incompatibilities: Strong oxidizing agents (e.g., KMnO₄, CrO₃), acid chlorides, and

anhydrides.

Part 4: Emergency Response & First Aid
Self-Validating Response Logic:

Is the victim conscious? → Yes: Rinse mouth/eyes.[2] No: Recovery position, no fluids.

Is the chemical lipophilic? → Yes: Water alone is inefficient for skin removal; use soap/PEG-

400 immediately.
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Scenario Action Protocol

Eye Contact

Rinse cautiously with water for 15 minutes.

Remove contact lenses if present.[1][2] Seek

medical attention (risk of corneal clouding).

Skin Contact

Wash with polyethylene glycol 400 (PEG-400) or

abundant soap and water. Do not use ethanol

(enhances absorption).

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[1][2] Call a Poison Control Center

immediately.

Fire Fighting

Use dry chemical, CO₂, or alcohol-resistant

foam. Do not use high-volume water jet (may

spread the lipophilic material).

Part 5: Synthesis & Characterization (Technical
Workflow)
For researchers synthesizing this compound, the following protocol ensures high purity and

safety.

Synthesis Route: Reduction of 4-(4-ethylphenoxy)benzaldehyde. Reagents: Sodium

Borohydride (NaBH₄), Methanol/THF.

Dissolution: Dissolve 1.0 eq of 4-(4-ethylphenoxy)benzaldehyde in THF:MeOH (1:1). Cool to

0°C.

Reduction: Add 1.5 eq NaBH₄ portion-wise. Evolution of H₂ gas will occur (ensure venting).

Quench: After 1 hour, quench with saturated NH₄Cl solution.

Extraction: Extract with Ethyl Acetate. Wash organic layer with brine.

Purification: Recrystallize from Hexane/EtOAc or purify via silica flash chromatography.

Purity Validation (Self-Check):
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¹H NMR (CDCl₃): Look for the diagnostic benzyl methylene singlet at δ ~4.6 ppm.

Absence of Aldehyde: Ensure disappearance of the aldehyde proton signal at δ ~9.9 ppm.

HPLC: Target purity >98% (254 nm).

Part 6: Visualization & Logic Diagrams
Figure 1: Safety Assessment & Handling Logic
This diagram illustrates the decision-making process for handling novel benzyl alcohol

derivatives.
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Start: Handling [4-(4-Ethylphenoxy)phenyl]methanol

Check Physical State

Solid / Powder Viscous Liquid / Oil

Risk Assessment (SAR)

Hazards: Irritant (Skin/Eye), Harmful (Oral)

Engineering Controls

Fume Hood (Required) Glove Selection

Proceed with Synthesis/Usage

Nitrile (Splash) Silver Shield (Immersion)

Click to download full resolution via product page
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Caption: Decision logic for PPE selection and engineering controls based on physical state and

hazard identification.

Figure 2: Synthesis & Validation Workflow
Visualizing the reduction protocol and critical quality control checkpoints.

Precursor:
4-(4-Ethylphenoxy)benzaldehyde

Reaction:
NaBH4 Reduction (0°C)

 THF/MeOH

Quench:
Sat. NH4Cl 1 Hour

Workup:
EtOAc Extraction

QC Validation:
NMR (No Aldehyde Peak)

 Fail (Reprocess) Final Product:
[4-(4-Ethylphenoxy)phenyl]methanol

 Pass

Click to download full resolution via product page

Caption: Step-by-step synthesis pathway with integrated Quality Control (QC) feedback loop.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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